Cas no 343374-04-9 (1-isopropyl-4,8-dimethyl-2(1H)-quinolinone)

• Product Name: 1-isopropyl-4,8-dimethyl-2(1H)-quinolinone
• CAS No: 343374-04-9
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• MDL: MFCD01444197
• CID: 5214456
• Update Time: 2025-07-02

1-isopropyl-4,8-dimethyl-2(1H)-quinolinone Chemical and Physical Properties

Names and Identifiers

• 1-ISOPROPYL-4,8-DIMETHYL-2(1H)-QUINOLINONE
• 4,8-dimethyl-1-(propan-2-yl)-1,2-dihydroquinolin-2-one
• 2(1H)-Quinolinone, 4,8-dimethyl-1-(1-methylethyl)-
• 4,8-dimethyl-1-propan-2-ylquinolin-2-one
• 1-isopropyl-4,8-dimethyl-2(1H)-quinolinone

• MDL： MFCD01444197
• Inchi： 1S/C14H17NO/c1-9(2)15-13(16)8-11(4)12-7-5-6-10(3)14(12)15/h5-9H,1-4H3
• InChI Key： WPDSFLZEJCRFRO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C=CC=C(C)C=2N1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-isopropyl-4,8-dimethyl-2(1H)-quinolinone

Comprehensive Overview of 1-isopropyl-4,8-dimethyl-2(1H)-quinolinone (CAS No. 343374-04-9)

1-isopropyl-4,8-dimethyl-2(1H)-quinolinone (CAS No. 343374-04-9) is a specialized organic compound belonging to the quinolinone family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and biological activities, making it a hot topic in scientific discussions.

The molecular structure of 1-isopropyl-4,8-dimethyl-2(1H)-quinolinone features a quinolinone core substituted with an isopropyl group at the 1-position and methyl groups at the 4- and 8-positions. This unique arrangement contributes to its distinct chemical and physical properties, such as solubility, stability, and reactivity. These characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In the pharmaceutical industry, quinolinone derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. While 1-isopropyl-4,8-dimethyl-2(1H)-quinolinone itself is still under investigation, preliminary studies suggest it may serve as a precursor for novel therapeutic agents. Its potential role in addressing antibiotic resistance and chronic diseases aligns with current global health priorities, making it a subject of intense research.

From an industrial perspective, the compound's stability and reactivity make it suitable for use in advanced material synthesis. For instance, it could be incorporated into polymers or coatings to enhance their performance. Additionally, its applications in agrochemicals are being explored, particularly in the development of new pesticides or herbicides with improved efficacy and environmental safety.

The synthesis of 1-isopropyl-4,8-dimethyl-2(1H)-quinolinone typically involves multi-step organic reactions, including cyclization and substitution processes. Researchers are continually optimizing these methods to improve yield, reduce costs, and minimize environmental impact. Green chemistry principles, such as using catalysts and renewable solvents, are increasingly being applied to its production, reflecting the growing demand for sustainable chemical practices.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing 1-isopropyl-4,8-dimethyl-2(1H)-quinolinone and ensuring its purity. These methods are critical for quality control in both research and industrial settings, where precise chemical composition is paramount. The compound's spectral data and chromatographic behavior are well-documented, aiding in its identification and standardization.

As the scientific community continues to investigate 1-isopropyl-4,8-dimethyl-2(1H)-quinolinone, its potential applications are expected to expand. Current trends in personalized medicine and targeted drug delivery may further drive interest in this compound, as researchers seek to exploit its structural features for tailored therapeutic solutions. Moreover, its role in smart materials and nanotechnology could open new avenues for innovation.

For those seeking more information about 1-isopropyl-4,8-dimethyl-2(1H)-quinolinone (CAS No. 343374-04-9), reputable chemical databases and peer-reviewed journals are invaluable resources. Staying updated with the latest research findings and patent filings can provide insights into emerging applications and market trends. As the compound gains prominence, collaboration between academia and industry will be crucial for unlocking its full potential.